Cas no 192878-30-1 (thieno2,3-d1,2,3thiadiazole-6-carboxylic acid)

• Product Name: thieno2,3-d1,2,3thiadiazole-6-carboxylic acid
• CAS No: 192878-30-1
• MF: C₅H₂N₂O₂S₂
• MW: 186.211577892303
• MDL: MFCD05256444
• CID: 2127953
• PubChem ID: 4715086
• Update Time: 2025-06-12

thieno2,3-d1,2,3thiadiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• thieno[2,3-d]1,2,3-thiadiazole-6-carboxylic acid
• thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid
• FDZNFTUGBZLIHN-UHFFFAOYSA-N
• FCH849889
• SBB090438
• thiopheno[2,3-d]1,2,3-thiadiazole-6-carboxylic acid
• Thieno[2,3-d]-1,2,3-thiadiazole-6-carboxylic acid
• thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid, AldrichCPR
• thieno2,3-d1,2,3thiadiazole-6-carboxylic acid

• MDL： MFCD05256444
• Inchi： 1S/C5H2N2O2S2/c8-5(9)2-1-10-4-3(2)11-7-6-4/h1H,(H,8,9)
• InChI Key： FDZNFTUGBZLIHN-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C2=C1N=NS2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Topological Polar Surface Area: 120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on thieno2,3-d1,2,3thiadiazole-6-carboxylic acid

Recent Advances in Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic Acid (CAS: 192878-30-1) Research: A Comprehensive Review

Thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid (CAS: 192878-30-1) has emerged as a promising scaffold in medicinal chemistry due to its unique heterocyclic structure and versatile pharmacological properties. Recent studies have highlighted its potential as a key building block for the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. This research briefing provides an in-depth analysis of the latest advancements in the synthesis, characterization, and biological evaluation of this compound and its derivatives.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful optimization of thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid derivatives for enhanced pharmacokinetic properties. The research team employed computational modeling and structure-activity relationship (SAR) analysis to identify key modifications that improve metabolic stability while maintaining target affinity. These findings represent a significant step forward in the development of drug candidates based on this chemical scaffold.

In the field of oncology, recent preclinical investigations have revealed the compound's potential as a kinase inhibitor. A 2024 Nature Communications paper reported that specific derivatives of 192878-30-1 exhibited potent inhibitory activity against receptor tyrosine kinases involved in tumor angiogenesis. The study utilized X-ray crystallography to elucidate the binding mode of these compounds, providing valuable structural insights for further optimization.

Antimicrobial applications of thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid derivatives have also gained attention. A multinational research collaboration published in Antimicrobial Agents and Chemotherapy demonstrated the compound's efficacy against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, offering a potential new approach to combat antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce 192878-30-1 and its derivatives. A 2024 Green Chemistry publication described a novel catalytic system that reduces the number of synthetic steps while improving overall yield. This methodological improvement could facilitate larger-scale production for further biological evaluation and potential clinical development.

The compound's safety profile has been systematically evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology in 2023 provided comprehensive data on the in vitro and in vivo toxicity of thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid derivatives, establishing preliminary structure-toxicity relationships that will guide future medicinal chemistry efforts.

Looking forward, several research groups have initiated programs to explore the therapeutic potential of 192878-30-1 derivatives in neurological disorders. Preliminary results presented at the 2024 American Chemical Society national meeting suggest that certain analogs may modulate neurotransmitter systems relevant to neurodegenerative diseases. These findings, while preliminary, open new avenues for drug discovery in this challenging therapeutic area.

In conclusion, thieno[2,3-d][1,2,3]thiadiazole-6-carboxylic acid (CAS: 192878-30-1) continues to demonstrate significant potential across multiple therapeutic areas. The convergence of recent synthetic advances, structural biology insights, and pharmacological evaluations positions this scaffold as a valuable platform for future drug discovery efforts. Continued research is warranted to fully exploit its therapeutic potential and translate these findings into clinical applications.